5-ethyl-3-(2-hydroxyphenyl)-4-[3-(pentyloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C24H27N3O3
• Molecular Weight: 405.5 g/mol
• IUPAC Name: 5-ethyl-3-(2-hydroxyphenyl)-4-(3-pentoxyphenyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H27N3O3/c1-3-5-8-14-30-17-11-9-10-16(15-17)23-20-21(18-12-6-7-13-19(18)28)25-26-22(20)24(29)27(23)4-2/h6-7,9-13,15,23,28H,3-5,8,14H2,1-2H3,(H,25,26)
• InChI Key: NKVGSOZEYPDHIJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CC)NN=C3C4=CC=CC=C4O

Description

5-ethyl-3-(2-hydroxyphenyl)-4-[3-(pentyloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 5-ethyl-3-(2-hydroxyphenyl)-4-[3-(pentyloxy)phenyl]-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one typically involves multi-step organic reactions. The synthetic route may include the following steps:

Formation of the pyrrolo[3,4-c]pyrazole core: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the ethyl group: This step may involve alkylation reactions using ethyl halides.

Attachment of the hydroxyphenyl and pentyloxyphenyl groups: These groups can be introduced through substitution reactions using suitable phenolic and alkoxy precursors